2-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: 2-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C12H13N3O2/c1-8-5-3-4-6-10(8)12(16)13-7-11-14-9(2)15-17-11/h3-6H,7H2,1-2H3,(H,13,16)
• InChI Key: OVWITXORVYEMGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC2=NC(=NO2)C
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• CAS No.: 1207010-10-3

Description

2-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a synthetic organic compound designed for pharmaceutical and agrochemical research. This molecule integrates a benzamide core with a 1,2,4-oxadiazole heterocycle, a scaffold recognized for its significant potential in medicinal chemistry . The 1,2,4-oxadiazole ring acts as a versatile bioisostere, commonly used to replace ester or amide functional groups to enhance metabolic stability and fine-tune the physicochemical properties of lead compounds . This compound is of particular interest in oncology research. Derivatives containing the 1,3,4-oxadiazole scaffold have demonstrated potent antiproliferative activities through multiple mechanisms, including the inhibition of critical cancer-related enzymes such as thymidylate synthase, histone deacetylase (HDAC), topoisomerase II, and telomerase . The structural motif present in this compound makes it a valuable candidate for developing novel therapeutic agents targeting various signaling pathways involved in uncontrolled cell proliferation . Beyond anticancer applications, the 1,2,4-oxadiazole pharmacophore is associated with a broad spectrum of biological activities, making this compound a versatile building block in drug discovery. Research into analogous structures has revealed potential for antimicrobial, anti-inflammatory, and antiviral applications . Furthermore, benzamide derivatives linked to heterocyclic systems like oxadiazole have shown promising insecticidal and fungicidal activities in crop protection research, indicating potential cross-over applications in agrochemical development . This compound is supplied For Research Use Only and is strictly intended for laboratory investigations. It is not approved for human or veterinary diagnostic or therapeutic use.

Mechanism of Action

Target of Action

The primary targets of the compound “2-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide” are currently unknown. The compound is a derivative of the 1,2,4-oxadiazole ring, which is a well-known pharmacophore frequently encountered in active pharmaceutical ingredients with various therapeutic focuses. .

Mode of Action

Compounds with a 1,2,4-oxadiazole ring are known to interact with their targets through various mechanisms, depending on the specific functional groups present in the compound.

Pharmacokinetics

The compound has a molecular weight of 203.25 g/mol, which is within the range that generally allows for good bioavailability.

Result of Action

Compounds with a 1,2,4-oxadiazole ring have been found to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Action Environment

It’s known that environmental factors such as temperature, ph, and the presence of other compounds can influence the action and stability of many chemical compounds.

Biological Activity

2-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the realm of anticancer properties. This article provides a detailed overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

The chemical formula for 2-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is $C_{11}H_{12}N_{4}O$. The compound features a benzamide structure with a 3-methyl-1,2,4-oxadiazole moiety that contributes to its biological activity.

The biological activity of 2-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide can be attributed to its interaction with various cellular targets. Research indicates that oxadiazole derivatives often exhibit anticancer properties by inducing apoptosis in cancer cells and inhibiting specific enzymes that are crucial for cancer cell proliferation.

Anticancer Properties

Numerous studies have evaluated the anticancer potential of oxadiazole derivatives. For instance:

• Inhibition of Cancer Cell Lines : Research has shown that compounds similar to 2-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide exhibit significant cytotoxicity against various cancer cell lines. For example:
  • IC50 Values : Some derivatives have reported IC50 values in the low micromolar range against cell lines such as HEPG2 (liver cancer) and MCF7 (breast cancer) .
  • Mechanistic Studies : Compounds have been shown to induce cell cycle arrest and apoptosis through various pathways, including the activation of caspases and modulation of Bcl-2 family proteins .

Enzyme Inhibition

Studies have indicated that oxadiazole derivatives can act as inhibitors for certain enzymes involved in cancer progression:

Compound	Target Enzyme	IC50 (μM)
2-methyl-N-[...]-benzamide	Alkaline Phosphatase	0.420 ± 0.012
Similar Oxadiazole Derivative	HSET (KIFC1)	Micromolar Range

These findings suggest that the compound may also contribute to anticancer effects through enzyme inhibition .

Case Studies

Several case studies highlight the efficacy of oxadiazole derivatives in preclinical settings:

• Zhang et al. Study : This study synthesized a series of oxadiazole derivatives and screened them for anticancer activity using TRAP PCR-ELISA assays. The most potent compound showed an IC50 value lower than standard chemotherapeutics .
• Arafa et al. Study : In this research, multiple oxadiazole derivatives were synthesized and evaluated for cytotoxicity using MTT assays. The study concluded that certain derivatives demonstrated significantly higher potency than established drugs like erlotinib .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Benzamide Core

2-Bromo-N-[(3-Methyl-1,2,4-Oxadiazol-5-yl)Methyl]Benzamide

• Structure : The benzamide core has a bromine substituent at the 2-position instead of a methyl group.
• Key Differences :
  • Bromine's electron-withdrawing nature may reduce metabolic stability compared to the methyl group in the target compound .
  • Higher molecular weight (due to Br) could affect solubility and pharmacokinetics.

4-Methoxy-N-[(3-Methyl-1,2,4-Oxadiazol-5-yl)Methyl]Benzamide

• Structure : A methoxy group replaces the methyl group at the benzamide's 4-position.
• Similar molecular weight (247.25 g/mol) but altered logP values due to polarity differences .

3-Cyano-N-[(3-Methyl-1,2,4-Oxadiazol-5-yl)Methyl]Benzamide

• Structure: A cyano group at the 3-position of the benzamide.
• Key Differences: The cyano group’s strong electron-withdrawing effect may alter electronic distribution, affecting interactions with biological targets .

Heterocycle Modifications

N-[(2,3-Dihydro-2-Methyl-3-Oxo-1,2,4-Thiadiazol-5-yl)-4-Methylbenzamide

• Structure : Replaces the oxadiazole with a thiadiazole ring (sulfur instead of oxygen).
• Key Differences :
  • Sulfur's larger atomic size and polarizability may enhance lipophilicity but reduce metabolic stability compared to oxygen .
  • Molecular weight: 249.29 g/mol, slightly higher than the target compound .

BTRX-335140 (Clinical-Stage KOR Antagonist)

• Structure: Incorporates the 3-methyl-1,2,4-oxadiazole moiety into a quinoline scaffold.
• Key Differences :
  • The oxadiazole contributes to high selectivity for κ-opioid receptors (KOR) and improved duration of action .
  • Demonstrates the oxadiazole’s utility in complex pharmacophores for clinical applications .

Linker and Functional Group Variations

N-[2-[(3,5-Dichloro-2-Pyridinyl)Amino]Ethyl]-2-[[(3-Methyl-1,2,4-Oxadiazol-5-yl)Methyl]Thio]-Benzamide

• Structure : Features a thioether linkage instead of an amide bond.
• Key Differences :
  • Thioether may increase hydrophobicity and alter membrane permeability compared to the target compound’s amide linker .

4-Chloro-N-(4-(4-(3-Methyl-1,2,4-Oxadiazol-5-yl)-5-(Trifluoromethyl)-1H-Pyrazol-1-yl)Phenyl)Benzamide

• Structure : Oxadiazole is part of a pyrazole-containing scaffold.
• Key Differences :
  • The trifluoromethyl group enhances metabolic stability and bioavailability, a strategy applicable to the target compound .

Research Findings and Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent on Benzamide	Heterocycle	Molecular Weight (g/mol)	Key Biological Activity
2-Methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide	2-methyl	1,2,4-Oxadiazole	~247.25	Potential KOR modulation
2-Bromo analog	2-bromo	1,2,4-Oxadiazole	~310.15	Increased reactivity
4-Methoxy analog	4-methoxy	1,2,4-Oxadiazole	247.25	Enhanced electron donation
Thiadiazole analog	4-methyl	1,2,4-Thiadiazole	249.29	Altered metabolic stability
BTRX-335140	Quinoline scaffold	1,2,4-Oxadiazole	469.52	KOR antagonist (clinical phase)

Q & A

Q. What are the standard synthetic protocols and characterization techniques for 2-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide?

The synthesis typically involves coupling reactions between acyl chlorides and amines. For example, benzamide derivatives are synthesized via nucleophilic substitution of acyl chlorides with amine-containing intermediates under reflux conditions in anhydrous solvents like dichloromethane or tetrahydrofuran . Characterization includes:

• TLC for purity assessment.
• Melting point determination to verify crystallinity.
• Spectroscopy :
  • ¹H/¹³C NMR (400 MHz) to confirm substituent positions and integration ratios .
  • FTIR (KBr pellet) to identify carbonyl (C=O, ~1650–1700 cm⁻¹) and oxadiazole ring vibrations (C=N, ~1600 cm⁻¹) .
• Mass spectrometry (e.g., ESI-MS) for molecular ion confirmation .

Q. What are the primary biological targets and assays used to evaluate this compound?

Oxadiazole-containing benzamides are often screened for antimicrobial and antitumor activity. Key assays include:

• Antibacterial : Minimum inhibitory concentration (MIC) against Gram-positive/negative strains (e.g., S. aureus, E. coli) .
• Anticancer : MTT assay on cancer cell lines (e.g., HeLa, MCF-7) to assess IC₅₀ values .
• Enzyme inhibition : Fluorescence-based assays targeting bacterial phosphopantetheinyl transferases (PPTases), which are critical for fatty acid biosynthesis .

Advanced Research Questions

Q. How can reaction conditions be optimized to minimize side products during synthesis?

Key factors include:

• Leaving group efficiency : Acyl chlorides react faster than esters due to better leaving-group ability (Cl⁻ vs. OR⁻) .
• Temperature control : Elevated temperatures (e.g., 80–100°C) promote cyclization but may degrade heat-sensitive intermediates. Microwave-assisted synthesis can enhance yield and reduce time .
• Catalysts : Use of DMAP (4-dimethylaminopyridine) to accelerate amide bond formation .

Q. What computational methods predict the compound’s interaction with biological targets?

• Molecular docking (e.g., AutoDock Vina) to model binding to PPTase active sites, focusing on hydrogen bonding with oxadiazole nitrogen and hydrophobic interactions with the methylbenzamide group .
• DFT calculations (e.g., B3LYP/6-31G*) to analyze frontier molecular orbitals (HOMO-LUMO gaps), which correlate with reactivity and stability .

Q. How do structural modifications (e.g., substituent variations) affect bioactivity?

• Oxadiazole ring substitution : Electron-withdrawing groups (e.g., Cl, CF₃) at the 3-methyl position enhance antibacterial potency by increasing electrophilicity .
• Benzamide methylation : A 2-methyl group improves lipid solubility, enhancing membrane permeability in cancer cell assays .

Data Contradictions and Resolution

Q. Discrepancies in reported IC₅₀ values across studies: How to address them?

• Source variation : Cell line heterogeneity (e.g., MCF-7 vs. MDA-MB-231) and assay protocols (e.g., serum concentration in media) significantly impact results. Standardize using CLSI guidelines for reproducibility .
• Solubility factors : DMSO concentration >1% may artificially lower IC₅₀. Use β-cyclodextrin as a solubilizing agent for hydrophobic compounds .

Methodological Best Practices

Q. How to validate purity for in vivo studies?

• HPLC : Use a C18 column with UV detection (λ = 254 nm) and ≥95% purity threshold .
• Elemental analysis : Match experimental vs. theoretical C/H/N ratios within ±0.3% .

Q. Strategies for stable isotope labeling to track metabolic pathways

• ¹³C-labeling : Introduce ¹³C at the benzamide carbonyl group via isotopically enriched acetic anhydride in synthesis .
• LC-MS/MS : Monitor labeled metabolites in bacterial lysates using MRM (multiple reaction monitoring) mode .